An In-depth Technical Guide to [Orn5]-URP TFA: Structure, Function, and Experimental Protocols
An In-depth Technical Guide to [Orn5]-URP TFA: Structure, Function, and Experimental Protocols
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive overview of the synthetic peptide antagonist, [Orn5]-URP TFA, a significant tool in the study of the urotensinergic system. The document details its structure, mechanism of action, and the experimental protocols for its synthesis and biological evaluation.
Core Structure and Properties
[Orn5]-URP TFA is a synthetic analog of the endogenous neuropeptide Urotensin II-Related Peptide (URP). The designation "[Orn5]" indicates the substitution of the naturally occurring lysine (B10760008) residue at position 5 with ornithine. The "TFA" suffix signifies that the peptide is isolated as a trifluoroacetate (B77799) salt, which is a common counter-ion used during the purification process of synthetic peptides.
The primary structure of [Orn5]-URP is a cyclic octapeptide with the following amino acid sequence: H-Ala-Cys-Phe-Trp-Orn-Tyr-Cys-Val-OH. A disulfide bond between the two cysteine residues (Cys2 and Cys7) is crucial for its three-dimensional conformation and biological activity.
| Property | Value | Reference |
| Full Name | [Ornithine5]-Urotensin II-Related Peptide Trifluoroacetate Salt | N/A |
| Sequence | H-Ala-Cys-Phe-Trp-Orn-Tyr-Cys-Val-OH (Disulfide bridge: Cys2-Cys7) | [1] |
| Molecular Formula (free acid) | C48H62N10O10S2 | N/A |
| Molecular Weight (free acid) | 1003.20 g/mol | N/A |
| Appearance | White to off-white solid | N/A |
| Purity | Typically >95% as determined by HPLC | N/A |
| Solubility | Soluble in water | N/A |
Mechanism of Action: Urotensin Receptor Antagonism
[Orn5]-URP is a potent and selective antagonist of the urotensin II receptor (UT), a G protein-coupled receptor (GPCR). The endogenous ligands for this receptor are urotensin II (U-II) and URP. U-II is recognized as one of the most potent vasoconstrictors identified to date.[2][3] The urotensinergic system is implicated in a variety of physiological processes, particularly in the cardiovascular system.
[Orn5]-URP exerts its antagonist effect by competitively binding to the UT receptor, thereby preventing the binding of the endogenous agonists U-II and URP. This blockade inhibits the downstream signaling cascade initiated by agonist binding.
Urotensin Receptor Signaling Pathway
The UT receptor primarily couples to the Gq/11 family of G proteins.[3] Agonist binding to the UT receptor triggers a conformational change, leading to the activation of phospholipase C (PLC). Activated PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two secondary messengers: inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).
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IP3 Pathway: IP3 diffuses through the cytoplasm and binds to its receptor on the endoplasmic reticulum, stimulating the release of stored calcium (Ca2+) into the cytoplasm. This increase in intracellular calcium is a key event in many cellular responses, including smooth muscle contraction.
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DAG Pathway: DAG remains in the plasma membrane and activates protein kinase C (PKC), which in turn phosphorylates various downstream target proteins, leading to a cascade of cellular events.
The signaling pathway is depicted in the following diagram:
Quantitative Biological Activity
[Orn5]-URP has been characterized as a pure and potent antagonist of the UT receptor.[1] The antagonist potency is often quantified by the pA2 value, which is the negative logarithm of the molar concentration of an antagonist that produces a two-fold shift in the concentration-response curve of an agonist.
| Parameter | Value | Assay System | Reference |
| Antagonist Activity | Most potent in its series | Rat aortic ring bioassay | [1] |
| pEC50 (Antagonism) | 7.24 | Not specified | [4] |
Note: The pEC50 value for an antagonist is an unconventional representation and likely corresponds to a pA2 or a similar measure of antagonist potency. Further details from the original study are required for a precise interpretation.
Experimental Protocols
The following sections provide detailed methodologies for the synthesis and biological evaluation of [Orn5]-URP TFA.
Solid-Phase Peptide Synthesis (SPPS) of [Orn5]-URP
This protocol outlines the manual synthesis of [Orn5]-URP using the Fmoc/tBu strategy.
Workflow Diagram:
Methodology:
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Resin Preparation: Start with a pre-loaded Fmoc-Val-Wang resin. Swell the resin in dimethylformamide (DMF) for 30 minutes.
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Fmoc Deprotection: Remove the Fmoc protecting group from the N-terminal of the valine residue by treating the resin with 20% piperidine in DMF for 20 minutes.
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Washing: Wash the resin thoroughly with DMF, dichloromethane (B109758) (DCM), and then DMF again to remove excess piperidine and by-products.
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Amino Acid Coupling: Couple the next Fmoc-protected amino acid (Fmoc-Cys(Trt)-OH) using a coupling reagent such as HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate) and a base like DIPEA (N,N-diisopropylethylamine) in DMF. The reaction is typically allowed to proceed for 2 hours.
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Washing: Wash the resin as described in step 3.
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Repeat Synthesis Cycle: Repeat steps 2-5 for each subsequent amino acid in the sequence (Tyr(tBu), Orn(Boc), Trp(Boc), Phe, Cys(Trt), Ala).
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Cleavage and Deprotection: After the final amino acid is coupled and the N-terminal Fmoc group is removed, cleave the peptide from the resin and simultaneously remove the side-chain protecting groups. This is achieved by treating the resin with a cleavage cocktail, typically consisting of 95% trifluoroacetic acid (TFA), 2.5% triisopropylsilane (B1312306) (TIS), and 2.5% water, for 2-3 hours.
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Peptide Precipitation: Filter the resin and precipitate the cleaved peptide in cold diethyl ether. Centrifuge to pellet the peptide and wash with cold diethyl ether.
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Cyclization (Disulfide Bond Formation): Dissolve the linear peptide in a dilute aqueous solution and allow it to oxidize to form the disulfide bridge. This can be achieved by air oxidation or by using an oxidizing agent like potassium ferricyanide.
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Purification: Purify the crude cyclic peptide by reverse-phase high-performance liquid chromatography (RP-HPLC) using a C18 column with a water/acetonitrile gradient containing 0.1% TFA.
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Lyophilization: Lyophilize the pure fractions to obtain the final [Orn5]-URP TFA product as a white powder.
Biological Evaluation: Rat Aortic Ring Contraction Assay
This ex vivo assay is used to determine the antagonist activity of [Orn5]-URP TFA by measuring its ability to inhibit the vasoconstrictor effect of a UT receptor agonist (e.g., U-II).
Methodology:
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Tissue Preparation: Euthanize a male Wistar rat and excise the thoracic aorta. Carefully remove adherent connective and adipose tissue. Cut the aorta into 2-3 mm wide rings.
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Mounting: Mount the aortic rings in an organ bath containing Krebs-Henseleit solution, maintained at 37°C and continuously bubbled with 95% O2 / 5% CO2.
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Equilibration: Allow the rings to equilibrate for at least 60 minutes under a resting tension of 1.5-2.0 g, with changes of the buffer every 15 minutes.
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Viability Check: Contract the rings with a submaximal concentration of phenylephrine (B352888) or potassium chloride to ensure tissue viability.
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Antagonist Incubation: Add [Orn5]-URP TFA at various concentrations to the organ baths and incubate for 30 minutes.
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Agonist Challenge: Generate a cumulative concentration-response curve for U-II in the presence of the different concentrations of [Orn5]-URP TFA.
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Data Analysis: Analyze the concentration-response curves to determine the rightward shift caused by [Orn5]-URP TFA. This data can be used to calculate the pA2 value using a Schild plot analysis.
Biological Evaluation: Calcium Mobilization Assay
This in vitro assay measures the ability of [Orn5]-URP TFA to block the increase in intracellular calcium induced by a UT receptor agonist in cells expressing the receptor.
Methodology:
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Cell Culture: Culture cells stably expressing the human UT receptor (e.g., HEK293 or CHO cells) in a suitable medium.
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Cell Plating: Seed the cells into a 96-well or 384-well black-walled, clear-bottom plate and allow them to adhere overnight.
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Dye Loading: Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) for 1 hour at 37°C.
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Washing: Gently wash the cells with a physiological buffer (e.g., Hanks' Balanced Salt Solution with HEPES) to remove excess dye.
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Antagonist Addition: Add varying concentrations of [Orn5]-URP TFA to the wells and incubate for a predetermined time (e.g., 15-30 minutes).
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Agonist Stimulation and Signal Detection: Place the plate in a fluorescence plate reader (e.g., FLIPR or FlexStation). Add a fixed concentration of a UT receptor agonist (e.g., U-II, typically at its EC80 concentration) and immediately measure the fluorescence intensity over time.
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Data Analysis: Determine the inhibitory effect of [Orn5]-URP TFA by calculating the percentage inhibition of the agonist-induced calcium response. Plot the percentage inhibition against the concentration of [Orn5]-URP TFA to determine the IC50 value.
Conclusion
[Orn5]-URP TFA is a valuable pharmacological tool for investigating the physiological and pathophysiological roles of the urotensinergic system. Its well-defined structure as a potent and selective antagonist of the UT receptor, combined with established protocols for its synthesis and biological characterization, makes it an essential compound for researchers in cardiovascular physiology, pharmacology, and drug discovery. The detailed methodologies provided in this guide are intended to facilitate its application in further elucidating the complexities of urotensin signaling.
References
- 1. Structure-activity relationships and structural conformation of a novel urotensin II-related peptide - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. Human urotensin-II is a potent vasoconstrictor and agonist for the orphan receptor GPR14 - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. Role of urotensin II and its receptor in health and disease - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. medchemexpress.cn [medchemexpress.cn]
